Cas no 1423033-09-3 (5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride)

• Product Name: 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride
• CAS No: 1423033-09-3
• MF: C₅H₈ClF₂N₃
• MW: 183.586926460266
• CID: 4598444
• PubChem ID: 71757376
• Update Time: 2025-05-26

5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride
• AT23260
• 5-(difluoromethyl)-1-methylpyrazol-4-amine;hydrochloride
• Z1893225340
• 5-(DIFLUOROMETHYL)-1-METHYL-1H-PYRAZOL-4-AMINE HCL

• Inchi： 1S/C5H7F2N3.ClH/c1-10-4(5(6)7)3(8)2-9-10;/h2,5H,8H2,1H3;1H
• InChI Key： VLCPKSNKJHFQCL-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=C(C=NN1C)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 120
• Topological Polar Surface Area: 43.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride

Introduction to 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride (CAS No. 1423033-09-3)

5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride, with the chemical identifier CAS No. 1423033-09-3, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities and utility in drug development. The presence of a difluoromethyl group and an amine functionality at the 4-position of the pyrazole ring imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications, particularly in formulation development and bioavailability studies. This solubility advantage allows for more efficient delivery systems and improved pharmacokinetic profiles, which are essential for therapeutic efficacy.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated pharmacological properties. These compounds have shown potential in various therapeutic areas, including anti-inflammatory, antimicrobial, antiviral, and anticancer applications. The difluoromethyl substitution pattern is particularly noteworthy, as it has been shown to enhance metabolic stability and binding affinity to biological targets. This modification can significantly influence the pharmacological activity of a molecule by altering its interactions with enzymes and receptors.

Recent studies have highlighted the role of 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride in the development of novel therapeutic agents. For instance, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are crucial in targeting aberrant signaling pathways involved in cancer. The pyrazole core provides a rigid framework that can be optimized to fit specific binding pockets, while the difluoromethyl group serves as a key pharmacophore for improving drug-like properties.

Moreover, the amine functionality at the 4-position offers opportunities for further derivatization, allowing chemists to fine-tune the compound’s biological activity. This versatility makes 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride a valuable building block for structure-based drug design. Computational modeling and high-throughput screening (HTS) have been employed to identify lead compounds derived from this scaffold, demonstrating its potential in accelerating drug discovery processes.

The compound’s stability under various conditions has also been a subject of investigation. Studies have shown that the hydrochloride salt form exhibits good stability in both aqueous and organic solvents, which is advantageous for industrial-scale synthesis and storage. This stability is critical for ensuring consistent quality and performance throughout the drug development pipeline.

In clinical research, 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride has been tested in preclinical models for its potential therapeutic effects. Preliminary results suggest that it may exhibit inhibitory activity against certain enzymes implicated in inflammation and cancer progression. These findings warrant further investigation into its mechanism of action and potential clinical applications.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been utilized to construct the pyrazole core efficiently. The introduction of the difluoromethyl group often requires specialized reagents and conditions to ensure regioselectivity and minimize side reactions.

Quality control and analytical characterization are paramount when dealing with pharmaceutical intermediates like 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and assess purity levels. These analytical methods ensure that the final product meets stringent regulatory standards before being used in further research or commercial applications.

The environmental impact of synthesizing such compounds is also an important consideration. Efforts have been made to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. Sustainable practices in chemical synthesis align with broader goals of reducing environmental footprint while maintaining high standards of product quality.

Future directions in research may explore novel derivatives of 5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride with enhanced pharmacological properties or improved pharmacokinetic profiles. Additionally, interdisciplinary approaches combining computational chemistry with experimental validation could accelerate the discovery of new bioactive molecules based on this scaffold.

In conclusion,5-(difluoromethyl)-1-methyl-1H-pyrazol-4-amine hydrochloride (CAS No. 1423033-09-3) represents a promising candidate for further pharmaceutical development. Its unique structural features, combined with its demonstrated biological activity, make it a valuable asset in medicinal chemistry research. As advancements continue in synthetic methodologies and computational tools,this compound is likely to play an increasingly significant role in the discovery and development of new therapeutic agents.